N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide

• IUPAC Name: N-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]propane-1-sulfonamide
• InChI: InChI=1S/C15H21FN2O3S/c1-2-7-22(20,21)17-9-13-8-15(19)18(11-13)10-12-3-5-14(16)6-4-12/h3-6,13,17H,2,7-11H2,1H3
• InChI Key: FXJYIGFWIRUCDU-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NCC1CC(=O)N(C1)CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O3S
• Molecular Weight: 328.4 g/mol

Description

N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide, also known as FPS-ZM1, is a selective antagonist of the μ-opioid receptor. It was first synthesized in 2010 by a group of researchers at the University of North Carolina at Chapel Hill. Since then, FPS-ZM1 has been widely used in scientific research to study the role of the μ-opioid receptor in various physiological and pathological conditions.

Mechanism of Action

Target of Action

Sulfonamides are a group of synthetic antimicrobial drugs that are used for the treatment of bacterial infections . They target two key enzymes in bacteria: carbonic anhydrase and dihydropteroate synthetase .

Mode of Action

Sulfonamides inhibit the enzyme dihydropteroate synthetase, which is important for the production of folate . They do this by mimicking the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme. This competitive inhibition prevents the formation of dihydrofolate, a precursor to tetrahydrofolate, which is essential for bacterial DNA synthesis .

Biochemical Pathways

By inhibiting the production of tetrahydrofolate, sulfonamides disrupt the folic acid pathway in bacteria, which is crucial for the synthesis of nucleic acids and proteins . This leads to the inhibition of bacterial growth and cell division .

Pharmacokinetics

The ADME properties of sulfonamides can vary, but generally, they are well absorbed orally and widely distributed in the body . They are metabolized in the liver and excreted in the urine .

Result of Action

The primary result of the action of sulfonamides is the inhibition of bacterial growth and replication . This is due to the disruption of the folic acid pathway, which prevents the synthesis of essential nucleic acids and proteins .

Action Environment

The efficacy and stability of sulfonamides can be influenced by various environmental factors. Certain sulfonamides can also induce allergic reactions .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide in lab experiments is its selectivity for the μ-opioid receptor. This allows researchers to specifically target the μ-opioid receptor and study its role in various physiological and pathological conditions. However, one limitation of using this compound is that it is not a completely selective antagonist, and can also bind to other opioid receptors, such as the δ-opioid receptor. This can lead to off-target effects and complicate the interpretation of the results.

Future Directions

There are several future directions for the use of N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide in scientific research. One direction is to study the role of the μ-opioid receptor in the development of chronic pain and the potential use of this compound as a therapeutic agent for chronic pain management. Another direction is to study the role of the μ-opioid receptor in the development of opioid addiction and the potential use of this compound as a treatment for opioid addiction. Additionally, future research could focus on the development of more selective antagonists of the μ-opioid receptor that can be used to study its role in various physiological and pathological conditions.

Synthesis Methods

The synthesis of N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide involves several steps, including the reaction of 4-fluorobenzylamine with ethyl acetoacetate to form 4-fluorobenzyl-3-oxobutanoate, which is then reacted with pyrrolidine to form 1-(4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid. The final step involves the reaction of the carboxylic acid with propane-1-sulfonyl chloride to form this compound.

Scientific Research Applications

N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide has been used extensively in scientific research to study the role of the μ-opioid receptor in various physiological and pathological conditions. For example, studies have shown that this compound can block the analgesic effects of morphine, indicating that the μ-opioid receptor is involved in the mechanism of action of morphine. This compound has also been used to study the effects of chronic opioid exposure on the brain and the development of opioid tolerance and dependence.